Cas no 946207-49-4 (1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide)

• Product Name: 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• CAS No: 946207-49-4
• MF: C₂₂H₁₅ClFN₃O₂
• MW: 407.824807405472
• CID: 5504388
• Update Time: 2025-11-06

1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H15ClFN3O2/c23-18-12-16(8-9-19(18)24)26-21(28)17-11-15-7-4-10-25-20(15)27(22(17)29)13-14-5-2-1-3-6-14/h1-12H,13H2,(H,26,28)
• InChI Key： VZUUCXWWZHRQOK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC=N2)C=C(C(NC2=CC=C(F)C(Cl)=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide

Introduction to 1-Benzyl-N-(3-Chloro-4-Fluorophenyl)-2-Oxo-1,8-Naphthyridine-3-Carboxamide (CAS No. 946207-49-4)

1-Benzyl-N-(3-Chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide, with the CAS number 946207-49-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide consists of a naphthyridine core, a benzyl group, and a substituted phenyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule. The naphthyridine ring system is known for its ability to interact with various biological targets, while the benzyl and substituted phenyl groups contribute to the compound's lipophilicity and binding affinity.

Recent studies have highlighted the potential of 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide has shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits potent anti-proliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and improve its therapeutic index.

The safety profile of 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide is another important aspect to consider. Preclinical studies have indicated that it has a low toxicity profile at therapeutic doses. However, comprehensive toxicological evaluations are essential to ensure its safety for human use. These evaluations should include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, 1-benzyl-N-(3-chloro-4-fluorophenyl)-2-oxo-1,8-naphthyridine-3-carboxamide (CAS No. 946207-49-4) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.